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Compound of Interest

Compound Name: (S)-3-(Methylsulfonyl)pyrrolidine

Cat. No.: B1328561 Get Quote

An In-depth Technical Guide to the Safe Handling and Use of (S)-3-
(Methylsulfonyl)pyrrolidine

This guide provides comprehensive safety and handling information for (S)-3-
(Methylsulfonyl)pyrrolidine, intended for researchers, scientists, and professionals in drug

development.

Chemical and Physical Properties
(S)-3-(Methylsulfonyl)pyrrolidine is a chemical intermediate. A clear understanding of its

physical and chemical properties is fundamental to its safe handling.

Property Value

Molecular Formula C₅H₁₁NO₂S

Molecular Weight 149.21 g/mol

Appearance White to off-white solid

Melting Point 78-82 °C

Boiling Point Not determined

Solubility Soluble in water

CAS Number 340526-93-0
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Hazard Identification and GHS Classification
It is crucial to be aware of the potential hazards associated with (S)-3-
(Methylsulfonyl)pyrrolidine to ensure appropriate safety measures are in place.

GHS Classification Hazard Statement

Skin Corrosion/Irritation (Category 2) H315: Causes skin irritation

Serious Eye Damage/Eye Irritation (Category

2A)
H319: Causes serious eye irritation

Specific Target Organ Toxicity – Single

Exposure (Category 3), Respiratory System
H335: May cause respiratory irritation

GHS Pictogram:

alt text

Experimental Protocols for Safe Handling
Adherence to strict protocols is essential when working with (S)-3-(Methylsulfonyl)pyrrolidine
to minimize exposure and risk.

Personal Protective Equipment (PPE) Protocol
Eye Protection: Wear chemical safety goggles that meet the standards of EN166 (EU) or

NIOSH (US).

Hand Protection: Wear impervious gloves (e.g., nitrile rubber) and inspect them before use.

Dispose of contaminated gloves after use in accordance with good laboratory practices.

Skin and Body Protection: Wear a lab coat, and ensure that skin is not exposed.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if a

risk assessment indicates that engineering controls are insufficient.

Laboratory Handling Protocol
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Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood.

Avoidance of Contact: Take all necessary precautions to avoid direct contact with the skin

and eyes and to prevent inhalation of dust.

Hygiene: Practice good laboratory hygiene. Wash hands thoroughly after handling.

Storage Protocol
Container: Keep the container tightly closed.

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon).

Temperature: Store in a cool, dry place away from incompatible materials.

Emergency Procedures Workflow
In the event of an emergency, a clear and logical workflow is critical to ensure a rapid and

effective response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Event

Assess the Situation
(Inhalation, Skin/Eye Contact, Ingestion)

Inhalation

If inhaled

Skin Contact

If on skin

Eye Contact

If in eyes

Ingestion

If swallowed

Move to Fresh Air Wash with Soap and Water Rinse with Plenty of Water Rinse Mouth with Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Workflow for emergency procedures following exposure.

Spillage and Disposal Logical Relationship
Proper management of spills and waste is a critical component of laboratory safety.
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Accidental Spill

Evacuate Personnel Ensure Adequate Ventilation

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Collect Spilled Material

Dispose of as Hazardous Waste Decontaminate Spill Area

Click to download full resolution via product page

Caption: Logical steps for managing spills and disposal.

Toxicological and Ecological Information
Toxicological Data
Limited toxicological data is available. The primary hazards are irritation to the skin, eyes, and

respiratory system.
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Endpoint Result

Acute Toxicity No data available

Skin Corrosion/Irritation Causes skin irritation

Serious Eye Damage/Irritation Causes serious eye irritation

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity - Single Exposure May cause respiratory irritation

Specific Target Organ Toxicity - Repeated

Exposure
No data available

Aspiration Hazard No data available

Ecological Data
No ecological data is available for (S)-3-(Methylsulfonyl)pyrrolidine. It is important to prevent

its release into the environment.

Stability and Reactivity
Parameter Description

Reactivity No data available

Chemical Stability Stable under recommended storage conditions

Possibility of Hazardous Reactions No data available

Conditions to Avoid Incompatible materials

Incompatible Materials Strong oxidizing agents

Hazardous Decomposition Products
Carbon oxides, nitrogen oxides (NOx), sulfur

oxides
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To cite this document: BenchChem. [(S)-3-(Methylsulfonyl)pyrrolidine safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328561#s-3-methylsulfonyl-pyrrolidine-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1328561#s-3-methylsulfonyl-pyrrolidine-safety-and-handling-precautions
https://www.benchchem.com/product/b1328561#s-3-methylsulfonyl-pyrrolidine-safety-and-handling-precautions
https://www.benchchem.com/product/b1328561#s-3-methylsulfonyl-pyrrolidine-safety-and-handling-precautions
https://www.benchchem.com/product/b1328561#s-3-methylsulfonyl-pyrrolidine-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1328561?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

